Cas no 29079-94-5 (7-bromothieno[3,2-c]pyridin-4-ol)

• Product Name: 7-bromothieno[3,2-c]pyridin-4-ol
• CAS No: 29079-94-5
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• MDL: MFCD03939388
• CID: 262741
• PubChem ID: 286696
• Update Time: 2025-05-20

7-bromothieno[3,2-c]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-Bromothieno[3,2-c]pyridin-4(5H)-one
• 7-bromo-5H-thieno[3,2-c]pyridin-4-one
• 7-bromo-Thieno[3,2-c]pyridin-4(5H)-one
• Thieno[3,2-c]pyridin-4(5H)-one,7-bromo-
• 4,5-Dihydro-7-brom-4-oxo-thieno< 3,2-c> pyridin
• AC1L65S3
• AC1Q24DY
• AC1Q25CE
• CTK4G2686
• NSC145422
• SureCN5240090
• 7-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]-pyridine
• 7-bromothieno[3,2-c]pyridin-4-ol
• IFGFCNNLXIUQIV-UHFFFAOYSA-N
• Z1269153834
• NSC 145422
• W10413
• 29079-94-5
• CS-0082387
• AS-64588
• NSC-145422
• 7-Bromothieno(3,2-c)pyridin-4(5H)-one
• MFCD03939388
• 4,5-DIHYDRO-7-BROMO-4-OXO-THIENO[3,2-C]PYRIDINE
• EN300-115665
• 7-bromo-5H-thieno[3, 2-c]pyridin-4-one
• 7-bromo-4H,5H-thieno[3,2-c]pyridin-4-one
• SCHEMBL5240090
• FT-0686217
• AKOS016000461
• DTXSID10301671
• Thieno[3,2-c]pyridin-4(5H)-one, 7-bromo-
• DB-068062

• MDL： MFCD03939388
• Inchi： 1S/C7H4BrNOS/c8-5-3-9-7(10)4-1-2-11-6(4)5/h1-3H,(H,9,10)
• InChI Key： IFGFCNNLXIUQIV-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=CSC=21)=O

Computed Properties

• Exact Mass: 228.91972
• Monoisotopic Mass: 228.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.856±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.695
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 29.1
• LogP: 2.35210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 7-bromothieno[3,2-c]pyridin-4-ol

7-Bromothieno[3,2-C]Pyridin-4-Ol: A Comprehensive Overview

7-Bromothieno[3,2-c]pyridin-4-ol, also known by its CAS number 29079-94-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds with a fused thiophene and pyridine ring system. The presence of a bromine atom at the 7-position and a hydroxyl group at the 4-position introduces unique electronic and structural properties that make this compound particularly interesting for various applications.

The synthesis of 7-bromothieno[3,2-c]pyridin-4-ol involves a series of carefully designed organic reactions. One common approach is the coupling reaction between an appropriate brominated thienopyridine derivative and a suitable nucleophile under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These developments have made it easier to scale up production for research and industrial purposes.

7-Bromothieno[3,2-c]pyridin-4-ol exhibits remarkable biological activity, particularly in the context of its potential as a drug candidate. Studies have shown that this compound demonstrates potent anti-inflammatory and antioxidant properties, making it a promising lead for the development of new therapeutic agents. Researchers have also explored its role in modulating cellular signaling pathways, which could be beneficial in treating conditions such as neurodegenerative diseases and cancer.

In addition to its biological applications, 7-bromothieno[3,2-c]pyridin-4-ol has shown potential in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have focused on optimizing its solubility and stability under various conditions to enhance its performance in these applications.

The structural versatility of 7-bromothieno[3,2-c]pyridin-4-ol allows for further functionalization to tailor its properties for specific uses. For instance, substitution at different positions on the thienopyridine ring can significantly alter its electronic characteristics and reactivity. This opens up avenues for creating derivatives with enhanced bioavailability or improved electronic performance.

In conclusion, 7-bromothieno[3,2-c]pyridin-4-ol, with its CAS number 29079-94-5, stands as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.